Cas no 66166-41-4 ( )
structure
Product Name:
CAS No:66166-41-4
MF:C15H13IO3
MW:368.166396856308
CID:963408
PubChem ID:24198739
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-ethoxycarbonyl-2-phenyliodoniophenolate
- 66166-41-4
- NSC304446
- 4-(Ethoxycarbonyl)-2-(phenyliodaniumyl)phenolate
- NSC-304446
- DTXSID40639176
-
-
- Inchi： 1S/C15H13IO3/c1-2-19-15(18)11-8-9-14(17)13(10-11)16-12-6-4-3-5-7-12/h3-10H,2H2,1H3
- InChI Key： QEYPHFIDZLLCFF-UHFFFAOYSA-N
- SMILES： [I+](C1C=CC=CC=1)C1=C(C=CC(C(=O)OCC)=C1)[O-]
Computed Properties
- Exact Mass: 367.99094g/mol
- Monoisotopic Mass: 367.99094g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 49.4Ų
Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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